Cas no 70198-24-2 (undecane-1,6,11-triyl triisocyanate)
70198-24-2 structure
Product Name:undecane-1,6,11-triyl triisocyanate
CAS No:70198-24-2
MF:C14H21N3O3
MW:279.334843397141
CID:974757
PubChem ID:112380
Update Time:2025-04-19
undecane-1,6,11-triyl triisocyanate Chemical and Physical Properties
Names and Identifiers
-
- undecane-1,6,11-triyl triisocyanate
- 1,6,11-triisocyanatoundecane
- Undecane, 1,6,11-triisocyanato-
- DTXSID2072041
- 70198-24-2
- NS00037016
- EINECS 274-379-8
- SCHEMBL62816
- VAGFVLBAZGSOAC-UHFFFAOYSA-N
-
- Inchi: 1S/C14H21N3O3/c18-11-15-9-5-1-3-7-14(17-13-20)8-4-2-6-10-16-12-19/h14H,1-10H2
- InChI Key: VAGFVLBAZGSOAC-UHFFFAOYSA-N
- SMILES: O=C=NC(CCCCCN=C=O)CCCCCN=C=O
Computed Properties
- Exact Mass: 279.15843
- Monoisotopic Mass: 279.15829154g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 13
- Complexity: 351
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.4
- Topological Polar Surface Area: 88.3Ų
Experimental Properties
- PSA: 88.29
undecane-1,6,11-triyl triisocyanate Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
70198-24-2 (undecane-1,6,11-triyl triisocyanate) Related Products
- 2556-36-7(1,4-Bis(isocyanato)cyclohexane)
- 7517-76-2(trans-1,4-Cyclohexanediisocyanate)
- 4747-70-0(Isocyanatocyclooctane)
- 4747-71-1(Cyclopentyl isocyanate)
- 4747-68-6(isocyanatocycloheptane)
- 480439-08-5(CYCLODODECYL ISOCYANATE 97)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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